Cas no 1154-79-6 (2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro-)
1154-79-6 structure
Product Name:2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro-
CAS No:1154-79-6
MF:C11H18ClN7O
MW:299.759919643402
CID:188993
PubChem ID:3081950
Update Time:2025-04-19
2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro-
- 3-amino-5-[butyl(methyl)amino]-6-chloro-N-(diaminomethylidene)pyrazine-2-carboxamide
- 5-(N-butyl-N-methyl)amiloride
- Pyrazinecarboxamide, 3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro-
- DTXSID00151086
- 1154-79-6
-
- Inchi: 1S/C11H18ClN7O/c1-3-4-5-19(2)9-7(12)16-6(8(13)17-9)10(20)18-11(14)15/h3-5H2,1-2H3,(H2,13,17)(H4,14,15,18,20)
- InChI Key: YKQMBHZIHIJMBG-UHFFFAOYSA-N
- SMILES: ClC1C(=NC(=C(C(/N=C(\N)/N)=O)N=1)N)N(C)CCCC
Computed Properties
- Exact Mass: 299.12644
- Monoisotopic Mass: 299.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 11
- XLogP3: 1.4
- Topological Polar Surface Area: 137Ų
Experimental Properties
- Density: 1.48
- Boiling Point: 551.1°C at 760 mmHg
- Flash Point: 287.1°C
- Refractive Index: 1.663
- PSA: 136.51
2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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